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Compound of Interest

Compound Name: 3-Ethyl-4,4-dimethyloctane

Cat. No.: B14536534

Boiling Point Battle: 3-Ethyl-4,4-dimethyloctane
vs. h-dodecane

A Comparative Analysis for Researchers in Drug Development and Chemical Sciences

In the realm of organic chemistry, the physical properties of a molecule are pivotal in
determining its application, particularly in fields like drug development where solubility, volatility,
and intermolecular interactions are critical. This guide provides a comparative analysis of the
boiling points of two C12H26 isomers: the branched-chain alkane 3-Ethyl-4,4-dimethyloctane
and the straight-chain alkane n-dodecane. This comparison is supported by established
chemical principles and outlines a standard experimental protocol for boiling point
determination.

Executive Summary

This guide establishes that n-dodecane, a straight-chain alkane, possesses a significantly
higher boiling point than its branched isomer, 3-Ethyl-4,4-dimethyloctane. This difference is
primarily attributed to the greater surface area of n-dodecane, which allows for stronger
intermolecular van der Waals forces. While a precise experimental boiling point for 3-Ethyl-4,4-
dimethyloctane is not readily available in public databases, established principles of physical
chemistry predict it will be lower than that of n-dodecane.
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Compound Molecular Formula  Structure Boiling Point (°C)

n-dodecane C12H26 Straight-chain 216.3[1]

3-Ethyl-4,4- _ _ _
C12H26 Branched-chain Not readily available

dimethyloctane

The Impact of Molecular Structure on Boiling Point

The disparity in boiling points between these two isomers can be explained by the nature of
intermolecular forces, specifically London dispersion forces (a type of van der Waals force).
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Relationship Between Molecular Structure and Boiling Point
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Stronger van der Waals Forces Weaker van der Waals Forces

Higher Boiling Point Lower Boiling Point
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Comparison of Boiling Points
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Experimental Workflow for Boiling Point Determination
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Comparing boiling points of 3-Ethyl-4,4-dimethyloctane
and n-dodecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b14536534#comparing-boiling-points-of-3-ethyl-4-4-
dimethyloctane-and-n-dodecane]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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